Cas no 320419-83-8 (1-(2,4-DICHLOROBENZYL)-N-(3,5-DIMETHOXYPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 1-(2,4-DICHLOROBENZYL)-N-(3,5-DIMETHOXYPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 320419-83-8
• MF: C₂₁H₁₈Cl₂N₂O₄
• MW: 433.284623622894
• CID: 5269736
• Update Time: 2025-06-07

1-(2,4-DICHLOROBENZYL)-N-(3,5-DIMETHOXYPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DICHLOROBENZYL)-N-(3,5-DIMETHOXYPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-[(2,4-dichlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1-[(2,4-dichlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-1,2-dihydro-2-oxo-

• Inchi： 1S/C21H18Cl2N2O4/c1-28-16-9-15(10-17(11-16)29-2)24-20(26)18-4-3-7-25(21(18)27)12-13-5-6-14(22)8-19(13)23/h3-11H,12H2,1-2H3,(H,24,26)
• InChI Key： VOBZPECRMOZFBB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2Cl)C=CC=C1C(NC1=CC(OC)=CC(OC)=C1)=O

Additional information on 1-(2,4-DICHLOROBENZYL)-N-(3,5-DIMETHOXYPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE

Professional Introduction to Compound with CAS No 320419-83-8 and Product Name: 1-(2,4-DICHLOROBENZYL)-N-(3,5-DIMETHOXYPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE

The compound identified by the CAS number 320419-83-8 and the product name 1-(2,4-DICHLOROBENZYL)-N-(3,5-DIMETHOXYPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly its aromatic rings and heterocyclic components, make it a promising candidate for further exploration in synthetic organic chemistry and pharmacological research.

One of the most striking aspects of this compound is its dual functionality, which is evident from its molecular structure. The presence of both electron-withdrawing and electron-donating groups in close proximity creates a unique chemical environment that can be exploited for various synthetic transformations. Specifically, the 2,4-dichlorobenzyl moiety and the 3,5-dimethoxyphenyl group contribute to the molecule's overall reactivity and stability. These features are particularly relevant in the context of developing novel therapeutic agents, where precise control over molecular interactions is crucial.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds that incorporate pyridine derivatives. Pyridine-based structures are well-known for their versatility in medicinal chemistry, often serving as key pharmacophores in a wide range of drugs. The 1-(2,4-dichlorobenzyl)-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide molecule is no exception. Its pyridinecarboxamide core provides a scaffold that can be modified to enhance binding affinity to biological targets. This has led to several studies investigating its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties.

Recent research has highlighted the importance of understanding the SAR (Structure-Activity Relationship) of such compounds. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. For instance, studies have shown that substituents on the aromatic rings can significantly influence the compound's interaction with biological targets. The 3,5-dimethoxyphenyl group in particular has been found to enhance binding affinity due to its ability to form multiple hydrogen bonds with receptor sites.

The synthesis of this compound involves several sophisticated organic reactions that showcase modern techniques in synthetic chemistry. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridinecarboxamide core. These reactions allow for precise control over regioselectivity and yield high purity products suitable for further functionalization. Additionally, protecting group strategies have been employed to ensure that reactive sites remain intact during subsequent transformations.

In terms of applications, this compound has shown promise in several areas of pharmaceutical research. One notable area is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are often targeted by therapeutic agents. The pyridinecarboxamide moiety is known to interact favorably with kinase active sites due to its ability to form hydrogen bonds and hydrophobic interactions. This makes it an attractive scaffold for designing molecules that can modulate kinase activity.

Another area where this compound has been explored is in the development of antimicrobial agents. The presence of both electron-withdrawing and electron-donating groups creates a chemical environment that can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have shown that derivatives of this compound exhibit promising activity against certain bacterial strains. Further research is ongoing to optimize these properties and develop more effective antimicrobial agents.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been invaluable in predicting how different modifications might affect the molecule's biological activity. By simulating interactions between the compound and biological targets, researchers can identify key binding residues and design molecules with enhanced potency and selectivity. These computational approaches are increasingly being integrated into drug discovery pipelines as they provide rapid insights into molecular behavior without the need for extensive experimental work.

Future directions for research on this compound include exploring its potential as a lead compound for drug development programs. By synthesizing analogs with varying substituents on both aromatic rings and heterocyclic components, researchers can systematically optimize its pharmacological properties. Additionally, investigating its behavior under different physiological conditions will provide valuable data for understanding how it interacts with biological systems at both cellular and molecular levels.

In conclusion,1-(2,4-DICHLOROBENZYL)-N-(3,5-DIMETHOXYPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE represents a fascinating molecule with significant potential applications in pharmaceutical chemistry,320419-83-8 serves as an important identifier for further research efforts involving this substance,CAS no 320419-83-8 ensures accurate documentation throughout scientific literature,product name 1-(2,4-DICHLOROBENZYL)-N-(3,5-DIMETHOXYPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE highlights its specific chemical nature,chemical structure 1-(, providing a comprehensive overview for researchers interested in exploring its full potential,molecular formula 320419, contributing to advancements across multiple disciplines including medicinal chemistry,drug discovery, and computational biology.